![molecular formula C14H10ClN3S B4980572 5-(3-chlorophenyl)-N-phenyl-1,3,4-thiadiazol-2-amine](/img/structure/B4980572.png)
5-(3-chlorophenyl)-N-phenyl-1,3,4-thiadiazol-2-amine
Overview
Description
5-(3-chlorophenyl)-N-phenyl-1,3,4-thiadiazol-2-amine is a useful research compound. Its molecular formula is C14H10ClN3S and its molecular weight is 287.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 287.0283962 g/mol and the complexity rating of the compound is 286. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Antimicrobial and Antifungal Agents
5-(4-Chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole, a related compound, has been synthesized and shown moderate antimicrobial activity against bacterial strains like Escherichia coli and Salmonella typhi, as well as fungal strains such as Aspergillus niger, Penicillium species, and Candida albicans (Sah et al., 2014).
Antiviral Properties
Research on 5-(4-Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides, compounds closely related to 5-(3-chlorophenyl)-N-phenyl-1,3,4-thiadiazol-2-amine, demonstrated some possess anti-tobacco mosaic virus activity, indicating potential antiviral applications (Chen et al., 2010).
Structural and Electronic Analysis
A detailed study of 5-(4-chlorophenyl)-2-amino-1,3,4-thiadiazole's crystal and molecular structure was conducted. The research included density functional theory (DFT) calculations and X-ray diffraction analysis, offering insights into the compound's potential as a nonlinear optical (NLO) material (Kerru et al., 2019).
Insecticidal Activity
A study on 5-(3-Chlorophenyl)-1,3,4-thiadiazol-2-amine revealed its use in synthesizing derivatives with significant insecticidal activity against cotton leafworm (Spodoptera littoralis) (Ismail et al., 2021).
Corrosion Inhibition
Derivatives of 1,3,4-thiadiazole, including those related to this compound, have been evaluated as corrosion inhibitors for iron, utilizing quantum chemical parameters and molecular dynamics simulations (Kaya et al., 2016).
Metal Complex Synthesis
Studies have demonstrated the synthesis of novel metal complexes using 5-(4-isopropoxyphenyl)-N-phenyl-1,3,4-thiadiazol-2-amine, a compound structurally similar to this compound. These complexes have potential applications in various fields (Al-Amiery et al., 2009).
Synthesis of Azo Dye Derivatives
A study focused on synthesizing heterocyclic azodyes using 5-Phenyl-1,3,4-thiadiazole-2-amine, revealing potential applications in dye manufacturing and biological activity screening (Kumar et al., 2013).
Properties
IUPAC Name |
5-(3-chlorophenyl)-N-phenyl-1,3,4-thiadiazol-2-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClN3S/c15-11-6-4-5-10(9-11)13-17-18-14(19-13)16-12-7-2-1-3-8-12/h1-9H,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLKJUCBNXALJLG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC2=NN=C(S2)C3=CC(=CC=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClN3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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